![molecular formula C11H11NO3 B1399805 Methyl 2-cyano-5-methoxy-4-methylbenzoate CAS No. 1138220-75-3](/img/structure/B1399805.png)
Methyl 2-cyano-5-methoxy-4-methylbenzoate
Overview
Description
Methyl 2-cyano-5-methoxy-4-methylbenzoate is a chemical compound with the CAS Number: 1138220-75-3 and a linear formula of C11H11NO3 .
Chemical Reactions Analysis
The specific chemical reactions involving Methyl 2-cyano-5-methoxy-4-methylbenzoate are not provided in the search results .Physical And Chemical Properties Analysis
The specific physical and chemical properties of Methyl 2-cyano-5-methoxy-4-methylbenzoate are not provided in the search results .Scientific Research Applications
1. Structural Analysis and Characterization
Methyl 2-cyano-5-methoxy-4-methylbenzoate has been a subject of study in the field of structural analysis and characterization. For example, Mirković et al. (2014) conducted a combined experimental and theoretical study on the structures of methoxy substituted phenylazo-cyano-methyl pyridones, closely related to methyl 2-cyano-5-methoxy-4-methylbenzoate. Their research involved X-ray single-crystal analysis and quantum chemical calculations, providing insights into the geometric structure and vibrational wavenumbers of these compounds (Mirković et al., 2014).
2. Synthesis and Catalysis
Studies have also been conducted on the synthesis processes involving similar methoxy and methyl substituted compounds. For instance, Paintner et al. (2001) explored the regioselective hydroxyalkylations of boron 4-methoxy-2-furanolates, leading to the production of 3-acyl-4-O-methyl tetronates (Paintner et al., 2001). This indicates the potential of methyl 2-cyano-5-methoxy-4-methylbenzoate in similar synthesis applications.
3. Computational Chemistry Applications
The compound's derivatives have been analyzed using computational chemistry techniques. Arsyad et al. (2021) used semi-empirical methods to study the stability and reactivity of cyclopolic acid compounds and their derivatives, which are structurally related to methyl 2-cyano-5-methoxy-4-methylbenzoate (Arsyad et al., 2021). This highlights the compound's relevance in computational modeling and chemical stability analysis.
4. Solubility and Transfer Studies
Studies like those by Hart et al. (2015), involving solubility and transfer into solvents like 2-methoxyethanol, provide insights into the solubility characteristics of structurally related compounds (Hart et al., 2015). Such research can be crucial in understanding the solubility and application of methyl 2-cyano-5-methoxy-4-methylbenzoate in various solvents.
5. Photodynamic Therapy and Cancer Treatment
Research has also been conducted on the use of structurally similar compounds in photodynamic therapy and cancer treatment. Pişkin et al. (2020) synthesized new zinc phthalocyanines substituted with benzenesulfonamide derivative groups, indicating the potential of methyl 2-cyano-5-methoxy-4-methylbenzoate in similar applications (Pişkin et al., 2020).
6. Antifungal and Antimicrobial Activities
Yang et al. (2011) isolated phthalide derivatives with antifungal activities against plant pathogens, showing the potential of methyl 2-cyano-5-methoxy-4-methylbenzoate and its derivatives in antimicrobial applications (Yang et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-cyano-5-methoxy-4-methylbenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-7-4-8(6-12)9(11(13)15-3)5-10(7)14-2/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKAGQNNBFLRZRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1OC)C(=O)OC)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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